4-fluoro-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-fluoro-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H17FN2O2S/c1-2-11-24-16-9-5-13(6-10-16)17-12-25-19(21-17)22-18(23)14-3-7-15(20)8-4-14/h3-10,12H,2,11H2,1H3,(H,21,22,23)
• InChI Key: PVRCQRCMQXIQBT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O2S
• Molecular Weight: 356.4 g/mol

Description

4-fluoro-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that is used in scientific research. It is a thiazole-based compound that has been synthesized for its potential use as a therapeutic agent.

Scientific Research Applications

Fluorescent Probes and Sensing Applications

Compounds with structural similarities to 4-fluoro-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide have been explored for their application as fluorescent probes and sensors. For example, benzothiazole derivatives have demonstrated significant potential in sensing applications, such as the detection of metal cations and pH changes. These compounds exhibit large fluorescence enhancement under specific conditions, indicating their utility in developing sensitive and selective fluorescent probes for various ions (Tanaka et al., 2001).

Antimicrobial and Antitumor Activity

Several studies have synthesized and evaluated the antimicrobial and antitumor activities of fluoro-substituted benzothiazole compounds. These synthesized compounds, including those with thiazole moieties, have shown promising antimicrobial activities against a range of bacterial and fungal strains. The incorporation of fluorine atoms and the benzothiazole structure have been pivotal in enhancing the biological activity of these compounds, suggesting a potential pathway for the development of new therapeutic agents (Jagtap et al., 2010).

Novel Drug Delivery Systems

Research into benzothiazole derivatives has also extended into the exploration of novel drug delivery systems. For instance, the benzothiazole structure has been incorporated into formulations intended to improve the solubility and bioavailability of drugs. Such studies indicate the potential of benzothiazole and its derivatives in enhancing the delivery of therapeutic agents, thereby improving their efficacy and reducing side effects (Breen et al., 2019).

Photophysical and Chemosensor Applications

The photophysical properties of fluorinated liquid crystals and their application in sensing technologies have been investigated, demonstrating how the substitution of fluorine atoms can significantly affect the optical properties of a compound. These studies provide insights into designing fluorescent chemosensors and understanding the effect of structural modifications on their sensing capabilities (Praveen & Ojha, 2012).